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Compound of Interest

Compound Name: Thiol-C9-PEG4

Cat. No.: B014964

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only. A
specific Safety Data Sheet (SDS) for Thiol-C9-PEG4 was not available at the time of writing.
The information herein is compiled from publicly available data for Thiol-C9-PEG4, its
derivatives, and analogous PEG-thiol compounds. It is essential to conduct a thorough risk
assessment and consult with your institution's safety officer before handling this chemical.

Introduction

Thiol-C9-PEG4 is a heterobifunctional linker molecule integral to the advancement of
bioconjugation and drug delivery systems. Its structure, featuring a terminal thiol group and a
tetraethylene glycol spacer with a nonyl chain, allows for the covalent attachment to various
substrates while imparting hydrophilicity. This guide provides a comprehensive overview of the
available safety data and best practices for handling Thiol-C9-PEG4 in a laboratory setting,
with a focus on ensuring the safety of research personnel.

Chemical Identification

A clear identification of the substance is the first step in any safety protocol. The following table
summarizes the key identifiers for Thiol-C9-PEG4 and its commonly used carboxylic acid
derivative.
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Property Thiol-C9-PEG4 Thiol-C9-PEG4-acid
1-(11-
1-(11-
) mercaptoundecyloxy)-3,6,9,12-
Chemical Name mercaptoundecyloxy)-2,5,8,11- )
tetraoxapentadecan-15-oic
tetraoxadodecane )
acid
Synonyms HS-C9-PEG4 HS-C9-PEG4-COOH
CAS Number 130727-41-2 749247-06-1[1]
Molecular Formula C17H3604S C11H2206S[1]
Molecular Weight 336.53 g/mol 282.4 g/mol [1]

Hazard Identification and Precautionary Measures

Based on the safety data sheets of similar PEG-thiol compounds, Thiol-C9-PEG4 is not
classified as a hazardous substance. However, as with any chemical, potential hazards exist,
and appropriate precautions must be taken.

Potential Health Effects

While specific toxicological data for Thiol-C9-PEG4 is not available, related compounds may
cause:

» Eye Irritation: Direct contact may cause mild to moderate eye irritation.
o Skin Irritation: Prolonged or repeated skin contact may lead to irritation.

o Respiratory Tract Irritation: Inhalation of aerosols or dusts may cause respiratory irritation.

General Handling Precautions

A systematic approach to handling ensures minimal exposure and a safe laboratory
environment.
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General Handling Workflow for Thiol-C9-PEG4
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Caption: A flowchart outlining the key steps for the safe handling of Thiol-C9-PEG4.
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent direct contact with the chemical.[2]

PPE Category Specifications

Safety glasses with side-shields or chemical

Eye/Face Protection
goggles.[3]

Chemical-resistant gloves (e.qg., nitrile rubber),
lab coat.[2][3]

Skin Protection

Not generally required if handled in a fume
Respiratory Protection hood. If aerosols or dusts are generated, use a

NIOSH-approved respirator.[3]

First Aid Measures

In case of accidental exposure, follow these first aid procedures.[4]

Exposure Route First Aid Instructions

) Move the person to fresh air. If breathing is
Inhalation o ) ]
difficult, seek medical attention.[3]

) Remove contaminated clothing. Wash the
Skin Contact .
affected area with soap and plenty of water.[3]

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.

) Do not induce vomiting. Rinse mouth with water.
Ingestion ) i . )
Seek immediate medical attention.[3]

Storage and Stability

Proper storage is crucial to maintain the integrity of Thiol-C9-PEG4.
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Parameter Recommendation

Storage Temperature -20°C for long-term storage.[1][5]

Store under an inert gas (e.g., argon or

Atmosphere nitrogen) to prevent oxidation of the thiol group.
[6]

Light Sensitivity Protect from light.

Moisture Store in a desiccated environment.

Incompatibilities Avoid strong oxidizing agents.

Experimental Protocols

The following are generalized protocols for common procedures involving thiol-containing
compounds. These should be adapted based on specific experimental needs and a thorough

risk assessment.

Preparation of a Stock Solution

o Equilibration: Allow the vial of Thiol-C9-PEG4 to warm to room temperature before opening
to prevent condensation of moisture.

 Inert Atmosphere: If possible, open and handle the compound under an inert atmosphere
(e.g., in a glove box or under a stream of argon/nitrogen).

e Dissolution: Dissolve the desired amount of Thiol-C9-PEG4 in an appropriate anhydrous
solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).[6]

o Storage of Stock Solution: Aliquot the stock solution into smaller volumes and store at -20°C
or -80°C under an inert atmosphere. Avoid repeated freeze-thaw cycles.[6]

General Procedure for Conjugation to a Maleimide-
Activated Protein
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Workflow for Thiol-Maleimide Conjugation
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Caption: A schematic of a typical experimental workflow for conjugating Thiol-C9-PEG4 to a
maleimide-activated protein.

+ Buffer Preparation: Prepare a reaction buffer with a pH between 6.5 and 7.5 (e.g.,
phosphate-buffered saline with EDTA to chelate trace metals that can catalyze thiol

oxidation).

» Protein Preparation: Dissolve the maleimide-activated protein in the reaction buffer.
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e Reaction Initiation: Add the Thiol-C9-PEG4 stock solution to the protein solution. A molar
excess of the thiol linker is typically used.

 Incubation: Allow the reaction to proceed at room temperature or 4°C for a specified time
(e.g., 1-4 hours) with gentle mixing.

e Quenching (Optional): The reaction can be quenched by adding a small molecule thiol (e.g.,
L-cysteine or 2-mercaptoethanol).

 Purification: Remove the unreacted Thiol-C9-PEG4 and other small molecules by size
exclusion chromatography, dialysis, or tangential flow filtration.

Disposal Considerations

All waste containing Thiol-C9-PEG4 should be handled as chemical waste. Dispose of the
material and its container in accordance with all applicable local, state, and federal regulations.
Do not dispose of it down the drain.

Conclusion

Thiol-C9-PEG4 is a valuable tool for researchers in the fields of bioconjugation and drug
development. While a specific SDS is not readily available, by understanding the general
properties of PEG-thiol compounds and adhering to the handling precautions outlined in this
guide, researchers can work with this compound in a safe and effective manner. Always
prioritize a thorough risk assessment and the use of appropriate personal protective
equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Safe Handling of
Thiol-C9-PEG4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014964+#thiol-c9-peg4-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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